Cas no 123419-85-2 (7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid)

7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid structure
123419-85-2 structure
Product Name:7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
CAS No:123419-85-2
MF:C8H6N2O3S2
MW:242.274838924408
CID:2130964
Update Time:2023-08-03

7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-(Methylthio)-5-oxo-5H-thiazolo[3,2,a]pyrimidine-6-carboxylic acid
    • 7-(Methylthio)-5-oxo-5H-thiazolo[3,2,a]pyrimidine-6-Carbocylic
    • 7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
    • Inchi: 1S/C8H6N2O3S2/c1-14-5-4(7(12)13)6(11)10-2-3-15-8(10)9-5/h2-3H,1H3,(H,12,13)
    • InChI Key: RJXBPYSCJCYDPL-UHFFFAOYSA-N
    • SMILES: S1C=CN2C(C(C(=O)O)=C(N=C12)SC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 439
  • Topological Polar Surface Area: 121
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